N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide

• IUPAC Name: 2,4-dimethoxy-N-(2-methyl-6-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C19H23NO3/c1-12(2)15-8-6-7-13(3)18(15)20-19(21)16-10-9-14(22-4)11-17(16)23-5/h6-12H,1-5H3,(H,20,21)
• InChI Key: NTLUEZJJRQKRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide, also known as GW405833, is a small molecule compound that has been studied for its potential use in scientific research. It belongs to the class of benzamide compounds and is structurally similar to other compounds that have been used in the development of drugs for various medical conditions.

Mechanism of Action

The mechanism of action of N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide involves its ability to bind to specific target proteins and enzymes, inhibiting their activity and altering cellular signaling pathways. It has been shown to have a high affinity for certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release and immune cell function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cellular proliferation and the modulation of immune cell function. It has also been shown to have anti-inflammatory effects and may have potential use in the treatment of certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide in lab experiments is its specificity for certain target proteins and enzymes, which allows for more precise manipulation of cellular signaling pathways. However, one limitation is that it may not be suitable for use in all experimental systems, as its effects may vary depending on the specific cell type or tissue being studied.

Future Directions

There are several potential future directions for research on N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide, including its use in the development of new drugs for the treatment of inflammatory and immune-related conditions. It may also have potential use in the study of neurological disorders, as it has been shown to modulate neurotransmitter release and may have neuroprotective effects. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound.

Synthesis Methods

The synthesis of N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide involves several steps, including the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-isopropyl-6-methylaniline to form the amide product. The final step involves the demethylation of the compound using boron tribromide to yield this compound.

Scientific Research Applications

N-(2-isopropyl-6-methylphenyl)-2,4-dimethoxybenzamide has been studied for its potential use in various scientific research applications, including as a tool for studying the role of specific proteins and enzymes in cellular processes. It has been shown to inhibit the activity of certain enzymes, such as protein kinase C and phosphodiesterase 4, which are involved in the regulation of cellular signaling pathways.